1-[1,1'-Biphenyl]-4-yl-3-[(2,3,4,5,6-pentafluorophenyl)sulfanyl]-1-propanone

• IUPAC Name: 3-(2,3,4,5,6-pentafluorophenyl)sulfanyl-1-(4-phenylphenyl)propan-1-one
• InChI: InChI=1S/C21H13F5OS/c22-16-17(23)19(25)21(20(26)18(16)24)28-11-10-15(27)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key: MXUHXOGFVJDWPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CCSC3=C(C(=C(C(=C3F)F)F)F)F
• Molecular Formula: C21H13F5OS
• DSSTOX Substance ID: DTXSID701149208
• Molecular Weight: 408.4 g/mol
• CAS RN: 477320-08-4

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the biphenyl group, the introduction of the pentafluorophenyl group, and the attachment of the propanone group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and the pentafluorophenyl group. The exact structure would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the aromatic rings and the pentafluorophenyl group. These groups could participate in a variety of reactions, including electrophilic aromatic substitution and nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the aromatic rings and the pentafluorophenyl group. For example, it would likely have a relatively high boiling point due to the presence of the aromatic rings.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques : The compound has been studied for its synthesis methods. For example, Feng (2013) explored the synthesis of a related compound, 1,2-dis(1,3-diphenylpropan-2-yl)disulfane, using 1,3-diphenyl-2-propanone as a raw material (Feng, 2013).

• Crystal Structure Analysis : The same study also detailed the crystal structure of the synthesized compound, providing insights into its molecular arrangement and stability (Feng, 2013).

Photochemical Studies

• Cyclisation Reactions : Bahari et al. (1994) investigated the photochemically induced cyclisation of β-keto sulfides to cycloalkanones, a process that is relevant to the studied compound due to its structural similarities (Bahari et al., 1994).

Chemical Reaction Mechanisms

• Isomerisation Reactions : Research by Brooke and Cooperwaite (1985) on the isomerisations of pentafluorophenyl prop-2-ynyl sulphides could provide insight into the reactivity and transformation pathways of similar compounds (Brooke & Cooperwaite, 1985).

Synthesis of Related Compounds

• Synthesis of Analogous Compounds : Lin-lin (2009) synthesized 1-[3-(Trifluoromethy1)pheny1]-2-propanone, showcasing methods potentially applicable to the synthesis of structurally related compounds (Lin-lin, 2009).

Catalytic Applications

• Chemoenzymatic Synthesis : González-Martínez et al. (2019) conducted studies on the chemoenzymatic synthesis of an Odanacatib precursor, involving a compound structurally related to 1-[1,1'-Biphenyl]-4-yl-3-[(2,3,4,5,6-pentafluorophenyl)sulfanyl]-1-propanone, which can offer insights into its potential catalytic applications (González-Martínez et al., 2019).

Polymer Synthesis

• Polymer Synthesis : Tkachenko et al. (2017) explored the synthesis of fluorinated poly(arylene ether)s, indicating the potential for the compound to be utilized in the development of new polymeric materials (Tkachenko et al., 2017).

Degradation Studies

• Degradation Analysis : Tsujikawa et al. (2021) investigated the degradation of 1-phenyl-2-propanone, a structurally similar compound, which can provide insights into the stability and decomposition pathways of the compound in focus (Tsujikawa et al., 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, compounds containing fluorine atoms can sometimes be hazardous due to the high reactivity of fluorine.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, properties, and potential applications. This could involve the development of new synthetic methods, the investigation of its physical and chemical properties, and the exploration of its potential uses in various fields.